Cas no 151362-69-5 (Adenosine-2,8-t2,N-cyclohexyl- (9CI))

Adenosine-2,8-t2,N-cyclohexyl- (9CI) structure
151362-69-5 structure
Product Name:Adenosine-2,8-t2,N-cyclohexyl- (9CI)
CAS No:151362-69-5
MF:C16H23N5O4
MW:353.401141881943
CID:99563
Update Time:2022-07-26

Adenosine-2,8-t2,N-cyclohexyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine-2,8-t2,N-cyclohexyl- (9CI)
    • N 6-CYCLOHEXYLADENOSINE-[2,8-3H]
    • CYCLOHEXYLADENOSINE, N6-[ADENINE-2,8-3H]-
    • Inchi: 1S/C16H23N5O4/c22-6-10-12(23)13(24)16(25-10)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h7-10,12-13,16,22-24H,1-6H2,(H,17,18,20)/t10-,12-,13-,16-/m1/s1/i7T,8T
    • InChI Key: SZBULDQSDUXAPJ-OEFUQVRKSA-N
    • SMILES: N1(C([3H])=NC2C(=NC([3H])=NC1=2)NC1CCCCC1)[C@H]1[C@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

  • Exact Mass: 353.191
  • Monoisotopic Mass: 353.191
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 126A^2

Adenosine-2,8-t2,N-cyclohexyl- (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 16-26-36
  • Hazardous Material Identification: F Xi R
  • Storage Condition:−20°C

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